Cas no 924910-83-8 (21-Deoxyneridienone B)

21-Deoxyneridienone B Properties

Names and Identifiers

• Pregna-4,6-diene-3,12-dione, 20-hydroxy-, (20R)-
• 21-Deoxyneridienone B
• (20R)-20-Hydroxypregna-4,6-diene-3,12-dione
• 20R-Hydroxypregna-4
• [ "20R-Hydroxypregna-4", "6-diene-3", "12-dione" ]
• (20R)-20-Hydroxypregna-4,6-diene-3,12-dione (ACI)
• Pregna-4,6-diene-3,12-dione,20-hydroxy-,(20R)-
• 924910-83-8
• SCHEMBL22273464
• FS-9158
• AKOS032961793
• (8R,9S,10R,13S,14S,17S)-17-[(1R)-1-hydroxyethyl]-10,13-dimethyl-2,8,9,11,14,15,16,17-octahydro-1H-cyclopenta[a]phenanthrene-3,12-dione
• CHEMBL376854
• +Expand

• InChIKey： AXIMAQIOARWDAI-LYJJHTRHSA-N
• Inchi： 1S/C21H28O3/c1-12(22)16-6-7-17-15-5-4-13-10-14(23)8-9-20(13,2)18(15)11-19(24)21(16,17)3/h4-5,10,12,15-18,22H,6-9,11H2,1-3H3/t12-,15+,16-,17+,18+,20+,21-/m1/s1
• SMILES： C[C@@]12[C@@H]([C@H](O)C)CC[C@H]1[C@@H]1C=CC3=CC(CC[C@]3(C)[C@H]1CC2=O)=O

Computed Properties

• Exact Mass: 328.20400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 328.20384475g/mol
• Heavy Atom Count: 24
• Complexity: 660
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• LogP: 3.47030
• PSA: 54.37000
• Boiling Point: 507.5±50.0 °C at 760 mmHg
• Vapor Pressure: 0.0±3.0 mmHg at 25°C
• Flash Point: 274.8±26.6 °C
• Color/Form: Powder
• Density: 1.2±0.1 g/cm3